Cas no 864856-14-4 (N-(2,4-dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide
• CAS No: 864856-14-4
• MF: C₁₈H₁₇N₃O₃S₂
• MW: 387.47588133812
• CID: 6284355
• PubChem ID: 7119276
• Update Time: 2025-05-26

N-(2,4-dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide
• AKOS024597593
• 864856-14-4
• F0698-0038
• N-(2,4-dimethoxyphenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide
• N-(2,4-dimethoxyphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide

• Inchi： 1S/C18H17N3O3S2/c1-23-13-8-9-14(15(10-13)24-2)19-16(22)11-25-18-20-17(21-26-18)12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key： JCOCMUGIEAXCGF-UHFFFAOYSA-N
• SMILES： S(C1=NC(C2C=CC=CC=2)=NS1)CC(NC1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 387.07113376g/mol
• Monoisotopic Mass: 387.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 127Ų

Additional information on N-(2,4-dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide

N-(2,4-Dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide: A Comprehensive Overview

The compound with CAS No 864856-14-4, known as N-(2,4-dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a thiadiazole ring system and a sulfanylacetamide functional group. The presence of these structural elements contributes to its diverse chemical properties and potential applications in drug development.

Recent studies have highlighted the importance of thiadiazole-containing compounds in medicinal chemistry due to their ability to modulate various biological targets. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that thiadiazole derivatives can exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that N-(2,4-dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide may possess similar bioactive properties, making it a promising candidate for further investigation in therapeutic applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiadiazole core. This is achieved through a condensation reaction involving an amine and a thioamide derivative. Subsequent steps involve the introduction of the sulfanylacetamide group and the dimethoxyphenyl substituent. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency and yield of this process.

One of the most intriguing aspects of this compound is its potential as a sulfur-containing bioisostere. Sulfur atoms are known to play a crucial role in modulating the pharmacokinetic properties of drugs, including their absorption, distribution, metabolism, and excretion (ADME). Studies have shown that replacing oxygen with sulfur in certain functional groups can enhance drug stability and bioavailability. This makes N-(2,4-dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide an attractive candidate for developing next-generation therapeutics.

In terms of biological activity, this compound has been evaluated for its potential as an anti-cancer agent. Preclinical studies conducted at leading research institutions have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. The mechanism of action appears to involve induction of apoptosis through modulation of key signaling pathways such as the PI3K/AKT/mTOR pathway. These results underscore its potential as a novel chemotherapeutic agent.

Moreover, this compound has shown promise in combating neurodegenerative diseases such as Alzheimer's disease (AD). Research published in *Nature Communications* revealed that it can inhibit the aggregation of amyloid-beta peptides, which are hallmark pathologies in AD. The ability to modulate such processes highlights its potential as a multi-target-directed ligand (MTDL) capable of addressing multiple facets of neurodegenerative diseases.

The development of analogs and derivatives of this compound is another area of active research. By modifying substituents on the thiadiazole ring or altering the structure of the sulfanylacetamide group, scientists aim to optimize its pharmacokinetic profile and enhance its therapeutic efficacy. For example, introducing electron-withdrawing groups on the phenyl ring has been shown to improve solubility and permeability.

In conclusion, N-(2,4-dimethoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide represents a fascinating example of how structural complexity can lead to diverse biological activities. With its unique combination of functional groups and promising preclinical results, this compound holds significant potential for advancing drug discovery efforts across multiple therapeutic areas.